N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C20H22N2O3/c1-14-5-3-4-6-19(14)25-13-20(24)21-12-18(23)16-7-8-17-15(11-16)9-10-22(17)2/h3-11,18,23H,12-13H2,1-2H3,(H,21,24)
• InChI Key: FRBPFVCLDAAUNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC(C2=CC3=C(C=C2)N(C=C3)C)O
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)-2-(o-tolyloxy)acetamide, also known as OHTOA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. OHTOA is a selective estrogen receptor modulator (SERM) that has been shown to have anti-cancer properties.

Scientific Research Applications

Synthesis and Mechanism in Drug Development

• Chemoselective Acetylation in Antimalarial Drug Synthesis : N-(2-Hydroxyphenyl)acetamide, a related compound, serves as an intermediate in the natural synthesis of antimalarial drugs. The chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide is a crucial step, utilizing Novozym 435 as a catalyst. This process, including the choice of acyl donors and reaction conditions, is vital for the synthesis of antimalarial drugs (Magadum & Yadav, 2018).

Biological Evaluation and Potential Therapeutic Uses

• Opioid Kappa Agonists Development : Compounds related to N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)-2-(o-tolyloxy)acetamide have been synthesized and evaluated as opioid kappa agonists. These compounds have shown potential in developing novel analgesic drugs (Barlow et al., 1991).

Chemical Properties and Reactions

• Aqueous Solution Chemistry of Related Compounds : Studies on the synthesis and aqueous solution chemistry of similar compounds, such as N-acetoxy-N-(1-methyl-5H-pyrido[4,5-b]indol-3-yl)acetamide, provide insights into their chemical properties and potential applications in research and pharmaceuticals (Rajagopal et al., 2003).

Coordination Complexes and Antioxidant Activity

• Coordination Complexes and Antioxidant Properties : Pyrazole-acetamide derivatives, closely related to the compound , have been synthesized and studied for their antioxidant activity. These studies highlight the potential of these compounds in the development of new drugs with antioxidant properties (Chkirate et al., 2019).

Comparative Metabolism Studies

• Metabolism in Human and Rat Liver Microsomes : Research on the comparative metabolism of chloroacetamide herbicides and related metabolites in human and rat liver microsomes provides valuable data on the biotransformation and potential toxicological profiles of related compounds (Coleman et al., 2000).